Cas no 1192690-93-9 (3-amino-1H-Indole-2-carbonitrile)

• Product Name: 3-amino-1H-Indole-2-carbonitrile
• CAS No: 1192690-93-9
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD20694892
• CID: 1101227
• PubChem ID: 53838604
• Update Time: 2025-10-10

3-amino-1H-Indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-1H-Indole-2-carbonitrile
• SCHEMBL9034264
• 2-cyano-3-aminoindole
• 1192690-93-9
• EN300-252532

• MDL： MFCD20694892
• Inchi： 1S/C9H7N3/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-4,12H,11H2
• InChI Key： GHLTXKHMFVGIDQ-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.6Ų

Additional information on 3-amino-1H-Indole-2-carbonitrile

Recent Advances in the Study of 3-amino-1H-Indole-2-carbonitrile (CAS: 1192690-93-9) in Chemical Biology and Pharmaceutical Research

The compound 3-amino-1H-Indole-2-carbonitrile (CAS: 1192690-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is known for its unique structural properties, which make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have focused on exploring its potential as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the most notable advancements in this area is the use of 3-amino-1H-Indole-2-carbonitrile as a building block for the synthesis of selective kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have successfully modified the indole core of this compound to enhance its binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-amino-1H-Indole-2-carbonitrile exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in hematological malignancies.

In addition to its role in kinase inhibition, 3-amino-1H-Indole-2-carbonitrile has also been investigated for its antimicrobial properties. A recent study highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics. Furthermore, its low cytotoxicity toward mammalian cells enhances its appeal as a therapeutic agent.

The synthetic versatility of 3-amino-1H-Indole-2-carbonitrile has also been exploited in the design of anti-inflammatory agents. Researchers have developed novel derivatives that target key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These derivatives have shown promising results in preclinical models of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune the compound's pharmacological properties through structural modifications underscores its potential as a multifunctional scaffold in drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3-amino-1H-Indole-2-carbonitrile-based compounds. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to facilitate their transition from bench to bedside. Ongoing research is focused on employing advanced computational modeling and high-throughput screening techniques to identify optimal derivatives with improved drug-like properties.

In conclusion, 3-amino-1H-Indole-2-carbonitrile (CAS: 1192690-93-9) represents a highly promising scaffold in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, antimicrobial therapy, and anti-inflammatory drug development highlight its potential to address unmet medical needs. Future studies should prioritize the optimization of its physicochemical properties and the exploration of its therapeutic efficacy in clinical settings.